5-(4-Chloro-1-methyl-1H-pyrazol-3-yl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(4-chloro-1-methylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C6H6ClN5S/c1-12-2-3(7)4(11-12)5-9-10-6(8)13-5/h2H,1H3,(H2,8,10)
• InChI Key: DVSXXTLXZFNDND-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2=NN=C(S2)N)Cl
• Molecular Formula: C6H6ClN5S
• Molecular Weight: 215.66 g/mol

Description

5-(4-Chloro-1-methyl-1H-pyrazol-3-yl)-1,3,4-thiadiazol-2-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the thiadiazole family, which is a class of heterocyclic compounds that are widely used in medicinal and agricultural chemistry.

Mechanism of Action

The mechanism of action of 5-(4-Chloro-1-methyl-1H-pyrazol-3-yl)-1,3,4-thiadiazol-2-amine is not fully understood. However, it is believed that the compound exerts its antimicrobial and antitumor effects by inhibiting the growth and proliferation of cells through the disruption of DNA replication and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes in cells. It has been shown to induce apoptosis, inhibit cell migration and invasion, and modulate the expression of various genes involved in cell cycle regulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-Chloro-1-methyl-1H-pyrazol-3-yl)-1,3,4-thiadiazol-2-amine in lab experiments is its potent antimicrobial and antitumor activity. However, the compound also has some limitations, including its low solubility in water and its potential toxicity to cells at high concentrations.

Future Directions

There are several future directions for research on 5-(4-Chloro-1-methyl-1H-pyrazol-3-yl)-1,3,4-thiadiazol-2-amine. One potential direction is to investigate the compound's potential as an antiviral agent. Another direction is to explore the use of the compound as a potential therapeutic agent for various diseases, including cancer and infectious diseases.
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its potent antimicrobial and antitumor activity make it an attractive candidate for further investigation. However, more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 5-(4-Chloro-1-methyl-1H-pyrazol-3-yl)-1,3,4-thiadiazol-2-amine can be achieved through various methods, including the reaction of 4-chloro-1-methylpyrazole-3-carbonitrile with thiosemicarbazide in the presence of a base. The reaction is carried out under reflux conditions, and the resulting product is purified through recrystallization.

Scientific Research Applications

The potential applications of 5-(4-Chloro-1-methyl-1H-pyrazol-3-yl)-1,3,4-thiadiazol-2-amine in scientific research are vast. This compound has been found to exhibit significant antimicrobial activity against various strains of bacteria and fungi. It has also been shown to possess antitumor activity against several cancer cell lines.